Cas no 2097915-83-6 (3-benzoyl-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline hydrochloride)

• Product Name: 3-benzoyl-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline hydrochloride
• CAS No: 2097915-83-6
• MF: C₂₄H₂₈ClN₃O₂
• MW: 425.951025009155
• CID: 5958086
• PubChem ID: 126855093
• Update Time: 2025-10-30

3-benzoyl-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-benzoyl-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline hydrochloride
• AKOS032466803
• [6-ethoxy-4-(4-ethylpiperazin-1-yl)quinolin-3-yl]-phenylmethanone;hydrochloride
• F6548-2295
• 2097915-83-6

• Inchi： 1S/C24H27N3O2.ClH/c1-3-26-12-14-27(15-13-26)23-20-16-19(29-4-2)10-11-22(20)25-17-21(23)24(28)18-8-6-5-7-9-18;/h5-11,16-17H,3-4,12-15H2,1-2H3;1H
• InChI Key： LYSBIMFTZGTESF-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=CC2C(C=1)=C(C(C(C1C=CC=CC=1)=O)=CN=2)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 425.1870048g/mol
• Monoisotopic Mass: 425.1870048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.7Ų

Additional information on 3-benzoyl-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline hydrochloride

Introduction to 3-benzoyl-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline hydrochloride (CAS No. 2097915-83-6)

3-benzoyl-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline hydrochloride, identified by its CAS number 2097915-83-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the quinoline class, a scaffold widely recognized for its biological activity and therapeutic potential. Quinoline derivatives have been extensively studied for their roles in treating various diseases, including malaria, bacterial infections, and even certain types of cancer. The specific structural features of 3-benzoyl-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline hydrochloride, particularly the presence of a benzoyl group, an ethoxy substituent, and a piperazine moiety, contribute to its unique chemical properties and biological interactions.

The benzoyl group at the 3-position of the quinoline ring introduces a polar moiety that can enhance solubility and binding affinity to biological targets. The ethoxy group at the 6-position further modulates the electronic properties of the molecule, influencing its reactivity and interaction with enzymes or receptors. The piperazine ring at the 4-position is a common pharmacophore in drug design, known for its ability to form hydrogen bonds and interact with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been growing interest in quinoline derivatives as candidates for antitumor and antimicrobial applications. The structural motif of 3-benzoyl-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline hydrochloride aligns with this trend, as modifications in quinoline scaffolds have led to several promising drug candidates entering clinical trials. For instance, derivatives of quinoline have shown efficacy against multidrug-resistant bacteria, highlighting the importance of this chemical class in addressing contemporary healthcare challenges.

One of the most compelling aspects of 3-benzoyl-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline hydrochloride is its potential to interact with biological targets through multiple mechanisms. The piperazine moiety, in particular, has been extensively utilized in drug design due to its ability to modulate neurotransmitter systems. Studies have demonstrated that piperazine derivatives can act as agonists or antagonists at various receptors, making them valuable tools for treating neurological disorders such as depression, anxiety, and Parkinson's disease. The presence of this group in 3-benzoyl-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline hydrochloride suggests that it may exhibit similar effects, potentially opening avenues for therapeutic applications in central nervous system (CNS) disorders.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors for pharmaceutical efficacy. Solubility plays a pivotal role in drug absorption and distribution within the body, and formulations designed to improve solubility often lead to better therapeutic outcomes. By incorporating a hydrochloride salt, 3-benzoyl-6-ethoxy-4-(4ethyl-piperazin1yl)-quinoline hydrochloride may exhibit improved pharmacokinetic properties compared to its free base form.

Recent advances in computational chemistry and high-throughput screening (HTS) have accelerated the discovery of novel bioactive compounds like 3-benzoyl6 ethoxy -4(44 ethyl piperazin 1 yl ) quinoline hydrochlor ide. These technologies allow researchers to rapidly evaluate large libraries of compounds for their potential biological activity. Computational modeling has predicted that this molecule may interact with enzymes involved in cancer cell proliferation and apoptosis, suggesting its potential as an anticancer agent. Additionally, experimental studies have begun to explore its interactions with bacterial enzymes responsible for drug resistance mechanisms.

The synthesis of 3-benzoyl -6 eth oxy -44 ethyl piperazin 1 yl quinol ine hydroch lor ide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted benzoic acids and ethoxymalononitrile derivatives, followed by cyclization to form the quinoline core. The introduction of the piperazine moiety typically involves nucleophilic substitution reactions or reductive amination techniques. Each step must be meticulously controlled to avoid side reactions that could compromise the final product's integrity.

In conclusion,3-benzoyl -6 eth oxy -44 ethyl piperazin 1 yl quinol ine hydroch lor ide (CAS No. 2097915 -83 -6) represents a promising candidate for further pharmacological investigation. Its unique structural features suggest multiple mechanisms of action, making it a valuable tool for exploring new therapeutic strategies across various disease areas. As research continues to uncover new applications for quinoline derivatives,3-benzoyl -6 eth oxy -44 ethyl piperazin 1 yl quinol ine hydroch lor ide may emerge as a key compound in the development of next-generation pharmaceuticals.